Cas no 1368935-17-4 (3-(2-methyloxiran-2-yl)-1H-indole)

• Product Name: 3-(2-methyloxiran-2-yl)-1H-indole
• CAS No: 1368935-17-4
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• CID: 5752930
• PubChem ID: 82468116
• Update Time: 2025-05-23

3-(2-methyloxiran-2-yl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• EN300-1855425
• 3-(2-methyloxiran-2-yl)-1H-indole
• 1368935-17-4

• Inchi： 1S/C11H11NO/c1-11(7-13-11)9-6-12-10-5-3-2-4-8(9)10/h2-6,12H,7H2,1H3
• InChI Key： MJWBHQOQJQIHHX-UHFFFAOYSA-N
• SMILES： O1CC1(C)C1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 173.084063974g/mol
• Monoisotopic Mass: 173.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 28.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on 3-(2-methyloxiran-2-yl)-1H-indole

Introduction to 3-(2-methyloxiran-2-yl)-1H-indole (CAS No. 1368935-17-4)

3-(2-methyloxiran-2-yl)-1H-indole, identified by the Chemical Abstracts Service Number (CAS No.) 1368935-17-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of oxirane-functionalized indole derivatives, which are known for their diverse biological activities and potential applications in drug discovery. The structural motif of 1H-indole combined with an oxiran-2-yl substituent at the 3-position creates a unique scaffold that has been explored for its pharmacological properties.

The indole core is a prominent scaffold in natural products and pharmaceuticals, with well-documented roles in various biological processes. Compounds containing the indole moiety exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The introduction of an oxiran-2-yl group into the indole framework introduces reactivity that can be exploited for further functionalization, making it a valuable intermediate in synthetic chemistry.

In recent years, there has been growing interest in oxirane-containing heterocycles due to their ability to undergo ring-opening reactions with nucleophiles, leading to the formation of new carbon-carbon or carbon-nitrogen bonds. This reactivity makes such compounds useful in constructing more complex molecular architectures. The presence of the methyl group on the oxirane ring further influences the electronic and steric properties of the molecule, potentially modulating its biological activity.

One of the most compelling aspects of 3-(2-methyloxiran-2-yl)-1H-indole is its potential as a building block for drug discovery. The combination of the indole scaffold and the oxirane substituent suggests that this compound could serve as a precursor for synthesizing novel therapeutic agents. For instance, the oxirane ring can be selectively opened by nucleophilic residues in biological targets, allowing for covalent binding or further chemical modification. This feature is particularly attractive for developing targeted therapies where precise interaction with biological macromolecules is required.

Recent studies have highlighted the importance of indole derivatives in medicinal chemistry. For example, indole-based compounds have been investigated for their role in modulating immune responses and have shown promise in treating autoimmune diseases. The structural diversity of indole derivatives allows for fine-tuning of their pharmacological profiles, making them suitable candidates for various therapeutic applications. The addition of an oxiran-2-yl group to the indole core may enhance or alter these properties, providing new opportunities for drug development.

The synthesis of 3-(2-methyloxiran-2-yl)-1H-indole involves multi-step organic transformations that require careful consideration of reaction conditions and reagent selection. The preparation typically begins with the functionalization of an indole precursor, followed by the introduction of an oxirane moiety. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have been employed to achieve high yields and regioselectivity. These methods ensure that the final product is obtained with minimal side reactions, making it suitable for downstream applications.

The chemical properties of 3-(2-methyloxiran-2-yl)-1H-indole make it a versatile intermediate in medicinal chemistry. The oxirane ring can be selectively modified through nucleophilic substitution reactions, allowing chemists to attach various functional groups to the molecule. This flexibility enables the construction of libraries of derivatives that can be screened for biological activity. High-throughput screening (HTS) techniques have been widely used to identify lead compounds from large collections of synthetic molecules.

In addition to its synthetic utility, 3-(2-methyloxiran-2-yl)-1H-indole has shown potential in preclinical studies as a modulator of enzyme activity. Indole derivatives are known to interact with enzymes such as cytochrome P450 monooxygenases, which play crucial roles in drug metabolism. By studying how this compound interacts with these enzymes, researchers can gain insights into its mechanism of action and potential therapeutic applications.

The pharmaceutical industry continues to explore novel heterocyclic compounds like 3-(2-methyloxiran-2-yl)-1H-indole due to their broad spectrum of biological activities. The combination of structural features from different classes of molecules often leads to unexpected pharmacological effects. For instance, derivatives of indole and oxirane have been reported to exhibit anti-proliferative effects on cancer cells by inhibiting key signaling pathways involved in cell growth and survival.

Future research directions may focus on optimizing the synthesis of 3-(2-methyloxiran-2-yl)-1H-indole and exploring its derivatives for therapeutic use. Advances in computational chemistry and molecular modeling can aid in predicting how modifications to the molecular structure will affect its biological activity. These tools allow researchers to design experiments more efficiently by identifying promising candidates before conducting costly wet-lab studies.

The development of new drugs is a complex process that requires interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. Compounds like 3-(2-methyloxiran-2-yl)-1H-indole serve as valuable starting points for this collaborative effort. By leveraging their unique structural features and reactivity patterns, researchers can accelerate the discovery pipeline toward novel therapeutics that address unmet medical needs.